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Introduction

Propineb is a broad-spectrum dithiocarbamate fungicide widely utilized in agriculture to protect
crops from a variety of fungal diseases.[1][2] Its efficacy is intrinsically linked to its unique
physical and chemical characteristics, which dictate its behavior in the environment, its
formulation properties, and its mode of action. This guide provides a comprehensive overview
of the essential physical and chemical properties of Propineb, offering insights for researchers,
chemists, and formulation scientists.

Chemical Identity and Structure

Propineb is a polymeric zinc salt of propylene bis(dithiocarbamate).[3] Its polymeric nature is a
defining structural feature, influencing many of its physical properties, such as its low solubility
and vapor pressure.

o |[UPAC Name: polymeric zinc propylenebis(dithiocarbamate)[4][5]

e CAS Name: zinc[6]
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« CAS Number: 12071-83-9[4][5][7][8]

e Molecular Formula: (CsHsN2SaZn)n[5][9][10]

e Molecular Weight: 289.8 g/mol (monomer)[3][5][8][9][11]

The presence of a chiral center in the propylene bridge suggests the potential for

stereoisomers, which could exhibit different biological activities, though this is not extensively

detailed in public literature.[12]

Physicochemical Properties

A thorough understanding of Propineb's physicochemical properties is paramount for

developing stable formulations and predicting its environmental fate. These properties are

summarized in the table below.

Property Value Source(s)
Appearance White to yellowish powder [3][6]
Odor Weak characteristic odor [518]
Melting Point Decomposes above 150°C [5][13]
Boiling Point Decomposes before boiling [12]
Density 1.81 g/cm3 at 23°C [51[12]
0.16 mPa at 20°C (Low
Vapor Pressure N [12]
volatility)
8.00 x 108 Pa m3/mol at 25°C
Henry's Law Constant [12]

(Non-volatile)

Solubility Profile

The solubility of a fungicide is a critical determinant of its bioavailability and environmental

mobility. Propineb is characterized by its low solubility in water and most organic solvents.
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Solvent Solubility Temperature Source(s)
Water 10 mg/L (at pH 7) 20°C [12]
DMSO (Hot) Soluble Not Specified [9]
Toluene 100 mg/L 20°C [12]
) Practically insoluble in

Other Organic ) N

all conventional Not Specified [6]
Solvents

solvents

Stability and Degradation

The stability of Propineb is influenced by several environmental factors, including pH, light,
and temperature. Understanding its degradation pathways is crucial for assessing its
persistence and the formation of potentially significant metabolites.

Hydrolysis
Propineb is susceptible to hydrolysis, with the rate being pH-dependent. It degrades rapidly in
agueous environments.[5]

e pH 4: Half-life of approximately 1 day at 22°C.[5]
e pH 7: Half-life of approximately 1 day at 22°C.[5]
e pH 9: Half-life of 2-5 days at 22°C.[5]

The primary products of hydrolysis are propylenethiourea (PTU) and carbon disulfide.[5] PTU is
a metabolite of toxicological concern.[5][14]

Photolysis

Propineb is readily degraded by sunlight.[5] The photolytic degradation is rapid, with a
reported DT50 of less than one hour in laboratory experiments, indicating that direct
photodegradation is a significant factor in its environmental dissipation.[5] The major photolysis
product is also propylenethiourea (PTU).[5]
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Thermal Stability

Propineb decomposes at temperatures above 150°C, turning brown.[5][6] It does not have a
true melting or boiling point due to this thermal instability.[12]

The degradation of Propineb can be visualized as follows:

Propylenethiourea (PTU)
Hydrolysis / Photolysis

Further Degradation Other Metabolites

Propineb
(CsHsN2SaZn)n

Hydrolysis
Carbon Disulfide (CS2)

Click to download full resolution via product page
Caption: Degradation pathway of Propineb.

Experimental Protocols for Property Determination

The following section outlines generalized, yet robust, experimental workflows for the
determination of key physicochemical properties of Propineb. These protocols are based on
established principles and are designed to ensure data integrity and reproducibility.

Determination of Melting/Decomposition Point

Principle: This protocol utilizes capillary melting point apparatus to determine the temperature
at which Propineb undergoes thermal decomposition.

Methodology:

o Sample Preparation: A small, finely powdered sample of Propineb is packed into a capillary
tube to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in a calibrated melting point apparatus.
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e Heating: The sample is heated at a slow, controlled rate (e.g., 1-2°C per minute) near the
expected decomposition temperature.

o Observation: The temperature at which the substance begins to char or decompose is
recorded as the decomposition point. Given that Propineb decomposes, a sharp melting
point will not be observed.

Determination of Aqueous Solubility

Principle: The shake-flask method is a standard technique for determining the water solubility
of a substance.

Methodology:

o Equilibration: An excess amount of Propineb is added to a flask containing deionized water
of a specific pH (e.qg., 7).

o Agitation: The flask is sealed and agitated at a constant temperature (e.g., 20°C) for a
sufficient period to reach equilibrium (typically 24-48 hours).

e Phase Separation: The suspension is allowed to stand, and the undissolved Propineb is
separated from the aqueous phase by centrifugation and/or filtration.

e Analysis: The concentration of Propineb in the clear agueous phase is determined using a
suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC)
with UV detection.

The experimental workflow for determining aqueous solubility is illustrated below:
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Start: Propineb Sample & Deionized Water

1. Add excess Propineb to water in a flask

2. Seal and agitate at constant temperature
(e.g., 20°C for 24-48h)

3. Allow phases to separate

y

4. Centrifuge and/or filter the suspension

5. Analyze the clear agueous phase by HPLC

End: Determine Propineb Concentration (Solubility)

Click to download full resolution via product page

Caption: Experimental workflow for solubility determination.

Conclusion

The physical and chemical properties of Propineb are integral to its function as a fungicide. Its
polymeric structure, low solubility, and defined degradation pathways under various
environmental conditions are key considerations for its effective and safe use in agriculture.
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The data and protocols presented in this guide offer a solid foundation for researchers and
professionals working with this important crop protection agent.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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